Cas no 1214323-88-2 ((2'-Fluoro-2-(trifluoromethyl)biphenyl-4-yl)methanamine)

• Product Name: (2'-Fluoro-2-(trifluoromethyl)biphenyl-4-yl)methanamine
• CAS No: 1214323-88-2
• MF: C₁₄H₁₁F₄N
• MW: 269.237457513809
• CID: 4789855
• Update Time: 2025-10-18

(2'-Fluoro-2-(trifluoromethyl)biphenyl-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2'-Fluoro-2-(trifluoromethyl)biphenyl-4-yl)methanamine

• Inchi： 1S/C14H11F4N/c15-13-4-2-1-3-11(13)10-6-5-9(8-19)7-12(10)14(16,17)18/h1-7H,8,19H2
• InChI Key： DQWZGXNVUBLYLD-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CN)C=CC=1C1C=CC=CC=1F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 292
• XLogP3: 3.4
• Topological Polar Surface Area: 26

Additional information on (2'-Fluoro-2-(trifluoromethyl)biphenyl-4-yl)methanamine

Chemical Compound CAS No. 1214323-88-2: (2'-Fluoro-2-(trifluoromethyl)biphenyl-4-yl)methanamine

The chemical compound with CAS No. 1214323-88-2, commonly referred to as (2'-Fluoro-2-(trifluoromethyl)biphenyl-4-yl)methanamine, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound is characterized by its unique structure, which includes a biphenyl system substituted with a trifluoromethyl group and a fluoro group, along with a methanamine moiety. The combination of these functional groups imparts distinctive chemical and physical properties, making it a valuable molecule for various applications.

The biphenyl core of this compound serves as a rigid and planar framework, which is often desirable in the design of molecules for electronic applications or as building blocks in medicinal chemistry. The trifluoromethyl group introduces electron-withdrawing effects, enhancing the molecule's stability and reactivity in certain chemical transformations. Additionally, the fluoro substituent at the 2' position further modulates the electronic properties of the biphenyl system, making it an interesting candidate for studies on molecular recognition and interactions.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of (2'-Fluoro-2-(trifluoromethyl)biphenyl-4-yl)methanamine. Researchers have employed various strategies, including palladium-catalyzed cross-coupling reactions and directed metallation techniques, to construct the biphenyl framework with high precision. These methods not only ensure the scalability of the synthesis but also pave the way for further functionalization of the molecule to explore its potential in diverse applications.

In terms of applications, this compound has shown promise in several areas. In the field of pharmacology, its unique structure makes it a potential lead compound for drug discovery programs targeting specific biological pathways. For instance, studies have indicated that (2'-Fluoro-2-(trifluoromethyl)biphenyl-4-yl)methanamine exhibits modulatory effects on certain G-protein coupled receptors (GPCRs), which are critical targets in the development of therapeutics for neurological disorders and cardiovascular diseases.

Moreover, the electronic properties of this compound render it suitable for applications in materials science. Its ability to act as an electron-deficient aromatic system makes it a candidate for use in organic semiconductors and optoelectronic devices. Recent research has explored its potential as a component in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs), where its electronic characteristics could contribute to enhanced device performance.

The study of (2'-Fluoro-2-(trifluoromethyl)biphenyl-4-yl)methanamine has also shed light on its interaction with biological systems. Preclinical studies have demonstrated that this compound exhibits selective binding to certain proteins, suggesting its potential as a tool molecule for studying protein-ligand interactions. Furthermore, its ability to penetrate cellular membranes makes it an attractive candidate for drug delivery systems and imaging agents.

From an environmental standpoint, understanding the degradation pathways and ecological impact of this compound is crucial. Recent investigations have focused on its biodegradation under various conditions, with findings indicating that it undergoes microbial transformation under aerobic conditions. These studies are essential for assessing its environmental safety and guiding its responsible use in industrial and pharmaceutical settings.

In conclusion, (2'-Fluoro-2-(trifluoromethyl)biphenyl-4-yl)methanamine (CAS No. 1214323-88-2) is a multifaceted compound with significant potential across multiple disciplines. Its unique structure, combined with advancements in synthetic chemistry and materials science, positions it as a key molecule for future innovations in drug discovery, electronics, and beyond. As research continues to uncover its full spectrum of properties and applications, this compound is poised to make substantial contributions to both academic and industrial fields.